Cas no 1214354-00-3 (2,4-Bis(3-fluorophenyl)pyridine)

• Product Name: 2,4-Bis(3-fluorophenyl)pyridine
• CAS No: 1214354-00-3
• MF: C₁₇H₁₁F₂N
• MW: 267.272751092911
• CID: 4909661
• Update Time: 2025-06-23

2,4-Bis(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(3-fluorophenyl)pyridine
• 2,4-Bis(3-fluorophenyl)pyridine

• Inchi： 1S/C17H11F2N/c18-15-5-1-3-12(9-15)13-7-8-20-17(11-13)14-4-2-6-16(19)10-14/h1-11H
• InChI Key： OQEFMFXKLUSCAC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CN=C(C2C=CC=C(C=2)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,4-Bis(3-fluorophenyl)pyridine

Introduction to 2,4-Bis(3-fluorophenyl)pyridine (CAS No: 1214354-00-3)

2,4-Bis(3-fluorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1214354-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This bipyridine derivative features a pyridine core substituted with two 3-fluorophenyl groups at the 2 and 4 positions, making it a structurally intriguing molecule with potential applications in drug discovery and molecular recognition.

The synthesis of 2,4-Bis(3-fluorophenyl)pyridine involves multi-step organic transformations, typically starting from commercially available fluorinated aromatic precursors. The introduction of fluorine atoms at the para position of the phenyl rings enhances the compound's electronic properties, influencing its reactivity and binding affinity. This modification is particularly valuable in medicinal chemistry, where fluorine atoms are frequently employed to improve metabolic stability, lipophilicity, and target interaction.

Recent research has highlighted the pharmacological relevance of 2,4-Bis(3-fluorophenyl)pyridine in the development of novel therapeutic agents. Its bipyridine scaffold is reminiscent of well-known bioactive molecules, such as those targeting histamine receptors or kinase enzymes. The presence of fluorine substituents further tailors its pharmacokinetic profile, making it a promising candidate for further exploration.

In particular, studies have demonstrated that 2,4-Bis(3-fluorophenyl)pyridine exhibits notable interactions with certain protein targets. For instance, its structural motif aligns well with the active sites of Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. By modulating JAK activity, this compound may offer therapeutic benefits in conditions such as autoimmune disorders or cancer. Preliminary in vitro assays have shown promising results in terms of inhibitory potency and selectivity.

The fluorinated aromatic rings in 2,4-Bis(3-fluorophenyl)pyridine also contribute to its potential as a ligand for sensor applications. Fluorinated compounds are widely used in fluorescent probes and imaging agents due to their favorable photophysical properties. The ability to fine-tune the electronic environment through fluorination allows for the development of highly sensitive detectors for biological analytes. This dual functionality—pharmacological relevance and sensing capability—makes 2,4-Bis(3-fluorophenyl)pyridine a versatile compound with broad applications.

Advances in computational chemistry have further accelerated the exploration of 2,4-Bis(3-fluorophenyl)pyridine's potential. Molecular modeling techniques predict favorable binding modes with various biological targets, guiding experimental design and optimizing lead compounds. These simulations underscore the importance of fluorine atoms in dictating molecular interactions and highlight opportunities for structure-activity relationship (SAR) studies.

The synthesis strategies for 2,4-Bis(3-fluorophenyl)pyridine continue to evolve, with recent reports focusing on greener methodologies and improved yields. Catalytic approaches have been particularly successful in streamlining the introduction of fluorinated groups while minimizing waste generation. Such innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

Future directions for research on 2,4-Bis(3-fluorophenyl)pyridine include exploring its derivatives and analogs to enhance potency and selectivity. Additionally, investigating its behavior in complex biological systems will provide deeper insights into its mechanism of action and potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to unlock the full therapeutic potential of this compound.

In summary,2,4-Bis(3-fluorophenyl)pyridine (CAS No: 1214354-00-3) represents a compelling example of how structural modifications can yield molecules with diverse biological activities. Its unique combination of pharmacological promise and sensing capabilities positions it as a valuable asset in modern drug discovery efforts. As research progresses,2,4-Bis(3-fluorophenyl)pyridine is poised to make significant contributions to both academic studies and industrial applications.